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Compound of Interest

Compound Name: Ethyl 1H-indazole-5-carboxylate

Cat. No.: B066153 Get Quote

An In-depth Technical Guide to Ethyl 1H-
indazole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1H-indazole-5-carboxylate is a heterocyclic organic compound belonging to the

indazole class. The indazole scaffold is a prominent privileged structure in medicinal chemistry,

recognized for its presence in a variety of biologically active compounds.[1][2] This technical

guide provides a comprehensive overview of the chemical properties, synthesis, and potential

biological significance of Ethyl 1H-indazole-5-carboxylate, tailored for professionals in

research and drug development. The compound serves as a key intermediate in the synthesis

of more complex molecules with potential therapeutic applications, particularly in the fields of

oncology and anti-inflammatory drug discovery.[3][4]

Core Data Presentation
The fundamental physicochemical properties of Ethyl 1H-indazole-5-carboxylate are

summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₀H₁₀N₂O₂

Molecular Weight 190.20 g/mol

CAS Number 192944-51-7

Appearance White to yellow or light brown solid/powder

Melting Point 122-124 °C

Boiling Point 353.9 °C at 760 mmHg

Solubility
Soluble in organic solvents such as ethanol,

methanol, and dichloromethane.

Experimental Protocols
A reliable method for the synthesis of Ethyl 1H-indazole-5-carboxylate involves the

deacetylation of its N-acetylated precursor. The following protocol is adapted from established

literature.

Synthesis of Ethyl 1H-indazole-5-carboxylate from Ethyl 1-acetyl-1H-indazole-5-carboxylate

Materials:

Ethyl 1-acetyl-1H-indazole-5-carboxylate (starting material)

Concentrated Hydrochloric Acid (HCl)

Water (H₂O)

Ethanol (EtOH)

25% Ammonia solution (NH₃)

Chloroform (CHCl₃)

Hexane
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Procedure:

Dissolve the starting material, Ethyl 1-acetyl-1H-indazole-5-carboxylate, in a mixed solvent

system composed of 15 mL of concentrated hydrochloric acid, 15 mL of water, and 30 mL

of ethanol.

Stir the resulting solution at room temperature for 4 hours.

Monitor the reaction progress using an appropriate analytical technique, such as Thin

Layer Chromatography (TLC).

Upon completion of the reaction, carefully adjust the pH of the mixture to a slightly basic

level using a 25% ammonia solution.

Extract the product from the aqueous mixture using chloroform.

Combine the organic phases and purify the crude product by crystallization from hexane.

Collect the resulting crystals by filtration and dry them thoroughly to yield Ethyl 5-

indazolecarboxylate as a light brown powder.

Potential Biological Signaling Pathways
While specific studies detailing the signaling pathways directly modulated by Ethyl 1H-
indazole-5-carboxylate are limited, the broader class of indazole derivatives has been

extensively studied, revealing significant interactions with key biological targets. Indazoles are

known to exhibit anti-inflammatory and anti-cancer properties by inhibiting various protein

kinases and inflammatory mediators.

The anti-inflammatory effects of simple indazole derivatives have been attributed to the

inhibition of cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokines

such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β).[5] In the context

of oncology, numerous indazole-containing compounds have been developed as potent

inhibitors of receptor tyrosine kinases that are crucial for tumor angiogenesis and cell

proliferation, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and

Epidermal Growth Factor Receptor (EGFR).[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b066153?utm_src=pdf-body
https://www.benchchem.com/product/b066153?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5071961/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9037120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12679585/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The diagram below illustrates a generalized workflow for the synthesis of Ethyl 1H-indazole-5-
carboxylate.

Synthesis Workflow of Ethyl 1H-indazole-5-carboxylate

Start: Ethyl 1-acetyl-1H-indazole-5-carboxylate

Dissolve in
HCl, H₂O, EtOH

Stir at Room Temperature
(4 hours)

Adjust pH to slightly basic
with 25% Ammonia

Extract with
Chloroform

Purify by
Hexane Crystallization

End Product:
Ethyl 1H-indazole-5-carboxylate
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Caption: Synthesis Workflow of Ethyl 1H-indazole-5-carboxylate.

The following diagram illustrates the potential signaling pathways targeted by indazole

derivatives, leading to their anti-inflammatory and anti-cancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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indazole-5-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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